Cas no 56164-74-0 (2-Butenoic acid, 2-naphthalenyl ester)
56164-74-0 structure
Product Name:2-Butenoic acid, 2-naphthalenyl ester
CAS No:56164-74-0
MF:C14H12O2
MW:212.243884086609
CID:335768
PubChem ID:71441405
Update Time:2025-04-19
2-Butenoic acid, 2-naphthalenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-naphthalenyl ester
- naphthalen-2-yl but-2-enoate
- DTXSID00850340
- 56164-74-0
-
- Inchi: 1S/C14H12O2/c1-2-5-14(15)16-13-9-8-11-6-3-4-7-12(11)10-13/h2-10H,1H3
- InChI Key: ZBKDOUFCEKAZRQ-UHFFFAOYSA-N
- SMILES: O(C(C=CC)=O)C1=CC=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 212.083729621g/mol
- Monoisotopic Mass: 212.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
2-Butenoic acid, 2-naphthalenyl ester Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
56164-74-0 (2-Butenoic acid, 2-naphthalenyl ester) Related Products
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